(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl benzoate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] benzoate
• InChI: InChI=1S/C25H20O7/c1-28-19-12-9-16(23(29-2)24(19)30-3)13-21-22(26)18-11-10-17(14-20(18)32-21)31-25(27)15-7-5-4-6-8-15/h4-14H,1-3H3/b21-13-
• InChI Key: USIGISXHQAKLNI-BKUYFWCQSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4)OC)OC
• Isomeric SMILES: COC1=C(C(=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4)OC)OC
• Molecular Formula: C25H20O7
• Molecular Weight: 432.4 g/mol
• CAS No.: 622361-88-0

Description

This compound is a benzofuran derivative featuring a (Z)-configured 2,3,4-trimethoxybenzylidene group at the C2 position and a benzoate ester at the C6 position. Its structure combines a dihydrobenzofuran core with methoxy-substituted aromatic systems, which are critical for intermolecular interactions and biological activity.

Biological Activity

(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl benzoate is a synthetic organic compound that has garnered attention in medicinal chemistry due to its complex structure and potential biological activities. This article aims to explore its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a benzofuran core substituted with a trimethoxybenzylidene moiety and a benzoate group , which contributes to its unique reactivity and biological potential. Its molecular formula is $C_{21}H_{21}NO_7$, with a molecular weight of approximately 399.399 g/mol. The presence of multiple functional groups, including carbonyl and methoxy groups, suggests significant reactivity.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit notable biological activities. The following table summarizes the structural features and associated biological activities of (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl benzoate compared to related compounds:

Compound Name	Structural Features	Notable Biological Activity
(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl benzoate	Benzofuran core with methoxy groups	Antioxidant; Cytotoxic
Quercetin	Flavonoid structure with multiple hydroxyls	Antioxidant; Anti-inflammatory
3-Hydroxyflavone	Hydroxylated flavonoid	Antioxidant; Potential anti-cancer
7-Methoxyflavone	Methoxylated flavonoid	Antioxidant; Neuroprotective

The biological activity of (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl benzoate is hypothesized to involve interactions with specific molecular targets within biological systems. It may exert effects by:

• Enzyme Inhibition : The compound has been suggested to inhibit certain enzymes involved in cell proliferation, indicating potential anticancer properties.
• Receptor Binding : It may interact with receptors that modulate various cellular pathways.
• Antioxidant Activity : The presence of methoxy groups enhances its ability to scavenge free radicals.

Research Findings

Recent studies have focused on the synthesis and evaluation of the biological activities of this compound and its derivatives:

• Cytotoxicity Studies : Research has shown that derivatives of benzofuran compounds exhibit cytotoxic effects against various cancer cell lines. For instance, studies indicate that (Z)-3-oxo derivatives can significantly reduce cell viability in breast cancer models.
• Antioxidant Activity : In vitro assays have demonstrated that the compound possesses strong antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.
• Comparative Studies : Comparative analyses with structurally related compounds suggest that the trimethoxy substitution enhances both solubility and biological activity.

Case Study 1: Anticancer Activity

A study conducted by Petrov et al. evaluated the anticancer potential of (Z)-3-oxo derivatives in various cancer cell lines. Results indicated significant cytotoxicity at concentrations as low as 10 µM, with mechanisms involving apoptosis induction and cell cycle arrest.

Case Study 2: Antioxidant Efficacy

In another investigation by Ivanova et al., the antioxidant activity was assessed using DPPH radical scavenging assays. The results showed that the compound exhibited a high scavenging capacity comparable to well-known antioxidants like quercetin.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The compound’s analogs differ primarily in two regions:

• Benzylidene substituents : Variations in methoxy group positions or replacement with heterocycles.
• Ester groups : Substitution of the benzoate with other carboxylates or sulfonates.

Table 1: Key Structural Features of Analogous Compounds

Compound Name	Benzylidene Substituent	Ester Group	CAS No.	Key References
(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl benzoate	2,3,4-Trimethoxyphenyl	Benzoate	-	-
(Z)-3-oxo-2-(quinolin-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl glycoside (B1)	Quinolin-2-yl	Glycoside triacetate	-
(Z)-3-oxo-2-(quinolin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl glycoside (B2)	Quinolin-3-yl	Glycoside triacetate	-
(Z)-2-(3-(2-methoxyphenyl)allylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate	2-Methoxyphenyl allylidene	3,4,5-Trimethoxybenzoate	622798-62-3
(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate	3,4,5-Trimethoxyphenyl	2,6-Dimethoxybenzoate	858770-04-4
(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl cyclohexanecarboxylate	2,3,4-Trimethoxyphenyl	Cyclohexanecarboxylate	622791-73-5